Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C29H31NO6
• Molecular Weight: 489.6 g/mol
• IUPAC Name: diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-phenyl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C29H31NO6/c1-5-35-28(32)23-17(3)30-22-16-21(19-13-10-14-20(15-19)34-4)25(29(33)36-6-2)27(31)26(22)24(23)18-11-8-7-9-12-18/h7-15,21,24-25,30H,5-6,16H2,1-4H3
• InChI Key: MDNDEDVMBYDYLX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=C3)C4=CC(=CC=C4)OC

Description

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DMQD, and it is a member of the quinoline family of compounds. DMQD has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The exact mechanism of action of DMQD is not fully understood. However, it is believed to act by modulating the activity of voltage-gated ion channels, particularly calcium channels. This modulation results in a reduction in the release of neurotransmitters, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects:
DMQD has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the release of various neurotransmitters, including glutamate, GABA, and acetylcholine. DMQD has also been shown to have anticonvulsant and neuroprotective effects, making it a potential treatment option for various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMQD is its wide range of effects on the central nervous system, making it a valuable tool for researchers in various fields. However, one limitation of DMQD is its relatively low yield in the synthesis process, which can make it expensive to produce in large quantities.

Future Directions

There are several potential future directions for the study of DMQD. One area of interest is the development of more efficient synthesis methods to increase the yield of DMQD. Another potential direction is the investigation of DMQD's potential applications in the treatment of various neurological disorders, particularly epilepsy and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of DMQD and its effects on the central nervous system.

Synthesis Methods

The synthesis of DMQD is a complex process that involves several steps. The first step is the synthesis of 2-methyl-5-oxo-4-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid, which is then esterified with diethyl oxalate to produce DMQD. The overall yield of this synthesis is approximately 20%.

Scientific Research Applications

DMQD has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. It has been shown to have a wide range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of neuronal excitability. DMQD has also been shown to have potential applications in the treatment of various neurological disorders, including epilepsy and Parkinson's disease.